Cas no 2639447-55-3 (Tert-butyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate)

• Product Name: Tert-butyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate
• CAS No: 2639447-55-3
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5641900
• PubChem ID: 165896061
• Update Time: 2025-10-29

Tert-butyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate
• 2639447-55-3
• EN300-27782677
• Tert-butyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate

• Inchi： 1S/C13H18N2O3/c1-13(2,3)18-12(17)10-7-15-11(16)8-4-5-14-6-9(8)10/h7,14H,4-6H2,1-3H3,(H,15,16)
• InChI Key： QTNBRTZYAIADQU-UHFFFAOYSA-N
• SMILES： O(C(C1=CNC(C2CCNCC=21)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.4Ų

Additional information on Tert-butyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate

Tert-butyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate: A Comprehensive Overview

Tert-butyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate, with the CAS number 2639447-55-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of naphthyridine derivatives, which have been extensively studied for their potential applications in drug development. The structure of this compound features a naphthyridine ring system with a tert-butyl ester group and a hydroxyl substituent. These structural elements contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of naphthyridine derivatives in various therapeutic areas. For instance, research published in Journal of Medicinal Chemistry has demonstrated that certain naphthyridine analogs exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that Tert-butyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate may have potential applications in the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its anti-inflammatory effects, this compound has also been investigated for its antitumor activity. A study conducted by researchers at the University of California revealed that Tert-butyl 1-hydroxy-5,6,7,8-tetrahydro-2,6-naphthyridine-4-carboxylate exhibits selective cytotoxicity against various cancer cell lines. The hydroxyl group in the molecule plays a crucial role in its ability to interact with cellular targets associated with tumor growth and metastasis.

The synthesis of Tert-butyl 1-hydroxy-5,6,7,8-tetrahydro-2,naphthyridine-carboxylic acid ester involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound with higher yields and better purity. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Moreover, computational studies have provided insights into the molecular interactions of this compound with key biological targets. Using molecular docking simulations, researchers have identified potential binding sites on proteins such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes. These findings underscore the importance of understanding the structure-function relationship of Tert-butyl 1-hydroxy-5,naphthyridine-carboxylic acid ester in designing more effective therapeutic agents.

In conclusion,Tert-butyl 1-hydroxy-5,naphthyridine-carboxylic acid ester, CAS No. 2639447-55-3 is a promising compound with diverse biological activities. Its anti-inflammatory and antitumor properties make it a valuable candidate for drug development. As research continues to uncover its potential applications and mechanisms of action,
this compound is expected to play a significant role in advancing therapeutic interventions for various diseases.